Cas no 50555-59-4 (3-Thiabicyclo[3.2.0]hepta-1,4,6-triene)

• Product Name: 3-Thiabicyclo[3.2.0]hepta-1,4,6-triene
• CAS No: 50555-59-4
• MF: C₆H₄S
• MW: 108.160960197449
• CID: 1568100
• Update Time: 2024-08-24

3-Thiabicyclo[3.2.0]hepta-1,4,6-triene Chemical and Physical Properties

Names and Identifiers

• 3-Thiabicyclo[3.2.0]hepta-1,4,6-triene

• Inchi： 1S/C6H4S/c1-2-6-4-7-3-5(1)6/h1-4H
• InChI Key： CJTLDAJYAAJGHU-UHFFFAOYSA-N
• SMILES： C12C(C=C1)=CSC=2

Computed Properties

• Exact Mass: 108.00342

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• Boiling Point: 189.9±9.0 °C(Predicted)
• PSA: 0